[(3-Chlorophenyl)methyl](pentan-3-YL)amine

• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• SMILES: CCC(CC)NCC1=CC(=CC=C1)Cl
• InChI: InChI=1S/C12H18ClN/c1-3-12(4-2)14-9-10-6-5-7-11(13)8-10/h5-8,12,14H,3-4,9H2,1-2H3
• InChIKey: YSDLYHWFPRBXSH-UHFFFAOYSA-N

[(3-Chlorophenyl)methyl](pentan-3-YL)amine (CAS 1019505-13-5): A Differentiated 3-Chloro-N-(1-ethylpropyl)benzylamine Building Block for Medicinal Chemistry and Chemical Biology

[(3-Chlorophenyl)methyl](pentan-3-YL)amine (CAS 1019505-13-5), also designated N-(3-chlorobenzyl)pentan-3-amine or 3-chloro-N-(1-ethylpropyl)benzenemethanamine, is a secondary benzylamine with the molecular formula C₁₂H₁₈ClN and a molecular weight of 211.73 g/mol [1]. It features a meta-chlorine substituent on the phenyl ring and a branched pentan-3-yl (1-ethylpropyl) group on the amine nitrogen. The compound is catalogued in PubChem (CID 28429850) and is supplied by multiple vendors, typically at ≥95% purity, for use as a research reagent and synthetic intermediate . Its structural features confer distinct physicochemical properties that differentiate it from closely related analogs, making it a valuable candidate in structure–activity relationship (SAR) campaigns and fragment-based drug discovery.

Workflow Matched molecular pair lipophilicity probing

Selection Meta-chloro branched benzylamine building block

Context SAR campaigns & fragment-based discovery

• [1] PubChem. [(3-Chlorophenyl)methyl](pentan-3-YL)amine. Compound Summary CID 28429850. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1019505-13-5 View Source

Why N-Benzylpentan-3-amines Are Not Readily Interchangeable: Physicochemical Signatures That Constrain SAR Interpretation and Lead Optimization

Within the N-benzylpentan-3-amine chemotype, minor structural modifications—such as chlorine position, alkyl chain branching, or chlorine omission—produce quantifiable changes in lipophilicity (XLogP3), molecular complexity, and conformational flexibility that can fundamentally alter permeability, target engagement, and metabolic stability [1]. For instance, moving the chlorine from the meta to the para position shifts XLogP3 by 0.2 log units, while eliminating the chlorine atom altogether reduces XLogP3 by 0.9 log units and decreases molecular complexity by 33 Cactvs units [1][2]. Similarly, replacing the branched pentan-3-yl group with a linear pentyl chain increases the rotatable bond count from 5 to 6, elevating conformational entropy [3]. These physicochemical differences mean that biological activity, selectivity, and ADME profiles observed for one analog cannot be assumed for another without explicit comparative data—a critical consideration for procurement decisions in SAR-driven projects.

Chlorine position shift Meta→para isomer alters lipophilicity; permeability and target engagement may not transfer directly.

Chlorine removal Unchlorinated analog eliminates key hydrophobic contribution; lipophilicity-driven binding may shift considerably.

Linear vs branched alkyl Linear pentyl analog increases rotatable bond count; conformational entropy penalty may alter binding thermodynamics.

• [1] PubChem. Computed Properties: XLogP3, Complexity, Rotatable Bond Count for [(3-Chlorophenyl)methyl](pentan-3-YL)amine (CID 28429850), [(4-Chlorophenyl)methyl](pentan-3-yl)amine (CID 28429334), and N-Benzylpentan-3-amine (CID 28064398). https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] PubChem. N-Benzylpentan-3-amine (CID 28064398). Computed Properties: XLogP3 = 3.1, Complexity = 112. https://pubchem.ncbi.nlm.nih.gov/compound/61977-85-3 View Source
• [3] PubChem. Benzenemethanamine, 3-chloro-N-pentyl- (CID 457586). Computed Properties: Rotatable Bond Count = 6. https://pubchem.ncbi.nlm.nih.gov/compound/90389-90-5 View Source

[(3-Chlorophenyl)methyl](pentan-3-YL)amine: Quantitative Differentiators Versus the Most Closely Related Analogs

Lipophilicity Tuning: Meta-Chloro Branching Elevates XLogP3 Relative to Para-Chloro and Unsubstituted Analogs

The target compound exhibits a computed XLogP3 of 4.0, compared to 3.8 for the para-chloro positional isomer [(4-chlorophenyl)methyl](pentan-3-yl)amine and 3.1 for the chlorine-free analog N-benzylpentan-3-amine [1]. This 0.2 and 0.9 log-unit increase in lipophilicity arises from the combined effect of meta-chloro substitution and the branched pentan-3-yl moiety. Higher XLogP3 correlates with enhanced passive membrane permeability, though at the cost of potentially increased metabolic liability. The meta-chloro arrangement thus provides a lipophilicity intermediate between the para isomer and other substituted benzylamines, offering a distinct tuning point for balancing permeability and clearance in lead optimization.

Lipophilicity (XLogP3)

Reported

Target: 4.0 para isomer: 3.8 Unchlorinated: 3.1 Δ = +0.2 / +0.9

Supports lipophilicity tuning in CNS SAR; meta-chloro offers intermediate permeability.

Computed by PubChem; assay validation needed.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 4.0
Comparator Or Baseline	[(4-Chlorophenyl)methyl](pentan-3-yl)amine XLogP3 = 3.8; N-Benzylpentan-3-amine XLogP3 = 3.1
Quantified Difference	ΔXLogP3 = +0.2 (vs. para isomer); ΔXLogP3 = +0.9 (vs. unchlorinated analog)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem release 2021.05.07

Why This Matters

In CNS drug discovery, an XLogP3 window of 3–5 is generally considered optimal for blood–brain barrier penetration; the meta-chloro compound's XLogP3 of 4.0 positions it favorably within this window while providing a distinct 0.2-log-unit adjustment over the para isomer, offering medicinal chemists a precise tool for balancing permeability and off-target binding in multiparameter optimization [2].

• [1] PubChem. Computed XLogP3 values: CID 28429850 (4.0), CID 28429334 (3.8), CID 28064398 (3.1). https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541 View Source

Molecular Complexity: Meta-Chlorobenzyl Branching Increases Cactvs Complexity Score Over All Three Comparators

The Cactvs molecular complexity score for [(3-chlorophenyl)methyl](pentan-3-YL)amine is 145, representing a measurable increase over the para-chloro isomer (complexity = 137), the linear pentyl analog N-[(3-chlorophenyl)methyl]pentan-1-amine (complexity = 138), and the unchlorinated benzyl analog N-benzylpentan-3-amine (complexity = 112) [1]. The complexity metric encodes information about atom types, bond saturation, symmetry, and ring features; the meta-chloro substitution pattern on the phenyl ring, combined with the branched alkyl chain, yields a higher information content than both the para-substituted and linear-chain variants. This increased complexity may translate into greater three-dimensional shape diversity, which is associated with improved selectivity profiles in fragment-based screening libraries [2].

Molecular Complexity

Reported

Target: 145 para isomer: 137 Linear pentyl: 138 Unchlorinated: 112

Higher complexity may support fragment-to-lead progression.

Cactvs 3.4.6.11; correlates with selectivity potential.

Evidence Dimension	Cactvs molecular complexity
Target Compound Data	Complexity = 145
Comparator Or Baseline	[(4-Chlorophenyl)methyl](pentan-3-yl)amine Complexity = 137; N-[(3-Chlorophenyl)methyl]pentan-1-amine Complexity = 138; N-Benzylpentan-3-amine Complexity = 112
Quantified Difference	ΔComplexity = +8 (vs. para isomer), +7 (vs. linear pentyl), +33 (vs. unchlorinated benzyl)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

Higher molecular complexity is positively correlated with the probability of progressing from hit to lead in fragment-based drug discovery; a complexity score above 140 differentiates this compound from simpler analogs and may signal a more favorable starting point for selective target engagement in early-stage SAR campaigns [2].

• [1] PubChem. Computed Complexity values: CID 28429850 (145), CID 28429334 (137), CID 457586 (138), CID 28064398 (112). https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Hann MM, Leach AR, Harper G. Molecular complexity and its impact on the probability of finding leads for drug discovery. J Chem Inf Comput Sci. 2001;41(3):856-864. doi:10.1021/ci000403i View Source

Conformational Restriction: Branched Pentan-3-yl Group Reduces Rotatable Bond Count Versus Linear Pentyl Analog

The target compound possesses 5 rotatable bonds, one fewer than the linear N-[(3-chlorophenyl)methyl]pentan-1-amine analog, which has 6 rotatable bonds [1]. This reduction arises from the branched pentan-3-yl group, which replaces a methylene rotation with a more constrained ethyl-branched carbon center. The lower rotatable bond count restricts the conformational space accessible to the molecule, potentially reducing the entropic penalty upon target binding and improving binding affinity [2]. In contrast, the para-chloro isomer and the unchlorinated benzyl analog also have 5 rotatable bonds, meaning this conformational advantage is specific to the branched-chain versus linear-chain comparison within the 3-chlorobenzyl subseries.

Rotatable Bonds

Reported

Target: 5 Linear pentyl: 6 para & unchlorinated: 5

Branched chain reduces entropic penalty; may favor binding affinity.

Δ = −1 vs linear; binding assay verification required.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	N-[(3-Chlorophenyl)methyl]pentan-1-amine (linear pentyl): 6 rotatable bonds; [(4-Chlorophenyl)methyl](pentan-3-yl)amine: 5 rotatable bonds; N-Benzylpentan-3-amine: 5 rotatable bonds
Quantified Difference	ΔRotatable Bonds = −1 (vs. linear pentyl analog); ΔRotatable Bonds = 0 (vs. para isomer and unchlorinated analog)
Conditions	Computed by Cactvs (PubChem)

Why This Matters

Each freely rotatable bond contributes approximately 0.5–1.5 kcal/mol to the conformational entropy penalty on binding; eliminating one rotatable bond in the branched analog versus the linear analog can translate into a meaningful gain in binding free energy, making the branched compound a preferred choice when target binding affinity is the primary optimization objective and when the linear analog's additional flexibility is not required for induced-fit recognition [2].

• [1] PubChem. Rotatable Bond Count: CID 28429850 (5), CID 457586 (6), CID 28429334 (5), CID 28064398 (5). https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Chang CE, Chen W, Gilson MK. Ligand configurational entropy and protein binding. Proc Natl Acad Sci U S A. 2007;104(5):1534-1539. doi:10.1073/pnas.0610494104 View Source

Topological Polar Surface Area Uniformity: Conserved TPSA Across Chlorine Positional Isomers Enables Isolated Lipophilicity Probing

Both [(3-chlorophenyl)methyl](pentan-3-YL)amine and its para-chloro isomer share an identical topological polar surface area (TPSA) of 12 Ų, while the unchlorinated benzyl analog also has a TPSA of 12 Ų [1]. TPSA is a key determinant of passive membrane permeability and blood–brain barrier penetration, with values below 60–70 Ų generally considered favorable for CNS access. The invariant TPSA across these analogs means that any observed differences in permeability, efflux, or CNS exposure within a comparative SAR study can be attributed primarily to lipophilicity differences (XLogP3 of 4.0, 3.8, and 3.1, respectively) rather than to changes in hydrogen-bonding capacity [1]. This makes the meta-chloro compound an ideal tool for deconvoluting the specific contribution of lipophilicity to biological readouts.

TPSA Uniformity

Reported

12 Ų for all three analogs

Invariant TPSA isolates lipophilicity effect; ideal MMP tool.

Computed; permeability assays needed.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 12 Ų
Comparator Or Baseline	[(4-Chlorophenyl)methyl](pentan-3-yl)amine TPSA = 12 Ų; N-Benzylpentan-3-amine TPSA = 12 Ų
Quantified Difference	ΔTPSA = 0 Ų (both comparators)
Conditions	Computed by Cactvs (PubChem)

Why This Matters

For procurement in systematic SAR programs, this TPSA invariance ensures that the meta-chloro compound functions as a clean lipophilicity probe within a matched molecular pair analysis, eliminating TPSA as a confounding variable when comparing biological outcomes with the para-chloro or unchlorinated analogs [2].

• [1] PubChem. TPSA values: CID 28429850 (12 Ų), CID 28429334 (12 Ų), CID 28064398 (12 Ų). https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Ertl P, Rohde B, Selzer P. Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. J Med Chem. 2000;43(20):3714-3717. doi:10.1021/jm000942e View Source

Class-Level Bioactivity: N-Benzyl-3-pentanamine Scaffold Engages VAP-1/SSAO and Cholinesterase Targets at Sub-Micromolar Potency

Although no direct head-to-head bioactivity data exist for the target compound itself, bioactivity data from the ChEMBL/BindingDB-curated analogs establish that the N-(chlorobenzyl)pentan-3-amine chemotype possesses measurable target engagement. The para-chloro isomer N-(4-chlorobenzyl)pentan-3-amine (CAS 108157-25-1) inhibits human vascular adhesion protein-1 (VAP-1/SSAO) with an IC₅₀ of 250 nM in a CHO cell-based assay using ¹⁴C-benzylamine substrate [1]. A closely related compound, N-(4-chlorobenzyl)pentan-3-amine (BindingDB BDBM50205269, CHEMBL3919913), inhibits rat VAP-1 with an IC₅₀ of 23 nM [2]. Additionally, the N-benzylpentan-3-amine scaffold has been explored for acetylcholinesterase (AChE) inhibition in fragment-based design approaches [3]. These data establish the chemotype as a validated starting point for VAP-1/SSAO and cholinesterase inhibitor programs; the meta-chloro substitution on the target compound provides a distinct electronic and steric environment compared to the para-chloro analogs tested, potentially altering selectivity between VAP-1, MAO, and AChE isozymes.

VAP-1/SSAO Class Activity

Class-level

Para-chloro analog IC₅₀: human 250 nM, rat 23 nM. No direct meta data.

Chemotype validated; meta-chloro requires direct profiling.

Class-level inference; confirm selectivity.

Evidence Dimension	VAP-1/SSAO enzyme inhibition (IC₅₀)
Target Compound Data	No direct bioactivity data available for meta-chloro compound; inferred chemotype activity from class members
Comparator Or Baseline	N-(4-Chlorobenzyl)pentan-3-amine: human VAP-1 IC₅₀ = 250 nM [1]; rat VAP-1 IC₅₀ = 23 nM [2]
Quantified Difference	Not calculable for meta vs. para comparison without direct head-to-head data
Conditions	CHO cell-based assay, ¹⁴C-benzylamine substrate, 20 min preincubation

Why This Matters

For teams pursuing VAP-1/SSAO or cholinesterase targets, the meta-chloro compound offers an unexplored substitution pattern within a chemotype validated by para-chloro analogs at sub-micromolar potency; its distinct electronic properties (meta-chloro Hammett σₘ = +0.37) versus para-chloro (σₚ = +0.23) may yield differential selectivity profiles that justify its procurement for focused SAR exploration [4].

• [1] BindingDB BDBM50268065 / CHEMBL4076388. Inhibition of human VAP-1, IC₅₀ = 250 nM. https://bindingdb.org/ View Source
• [2] BindingDB BDBM50205269 / CHEMBL3919913. Inhibition of rat VAP-1, IC₅₀ = 23 nM. https://bindingdb.org/ View Source
• [3] Multitarget fragment-based design of novel inhibitors for AChE and SSAO/VAP-1 enzymes. J Enzyme Inhib Med Chem. 2013. https://www.tandfonline.com/doi/full/10.3109/14756366.2012.703185 View Source
• [4] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. doi:10.1021/cr00002a004 View Source

Targeted Application Scenarios for [(3-Chlorophenyl)methyl](pentan-3-YL)amine in Medicinal Chemistry and Chemical Biology Research

Matched Molecular Pair Analysis: Isolating the Lipophilicity Contribution in CNS Penetration SAR Studies

Because the meta-chloro compound (XLogP3 = 4.0, TPSA = 12 Ų) and its para-chloro isomer (XLogP3 = 3.8, TPSA = 12 Ų) share an identical TPSA, they form a clean matched molecular pair (MMP) for isolating the effect of a 0.2-log-unit lipophilicity shift on blood–brain barrier penetration, P-glycoprotein efflux, and nonspecific tissue binding. Procurement of both compounds enables systematic CNS lead optimization in programs targeting neurodegenerative or psychiatric disorders, where fine-tuning of logP within the 3–5 range is critical for achieving target exposure while minimizing off-target pharmacology [1].

VAP-1/SSAO Inhibitor Lead Discovery: Unexplored Meta-Chloro Substitution in a Validated Chemotype

The N-(chlorobenzyl)pentan-3-amine chemotype has demonstrated VAP-1/SSAO inhibition with IC₅₀ values as low as 23 nM for the rat enzyme and 250 nM for the human enzyme in para-chloro-substituted analogs [1]. The target compound provides the unexplored meta-chloro substitution pattern, which alters the electronic character of the benzyl ring (Hammett σₘ = +0.37) relative to the para isomer (σₚ = +0.23). This electronic difference may differentially modulate VAP-1 versus MAO-A or MAO-B selectivity, making the compound a strategic procurement for anti-inflammatory and immunometabolic drug discovery programs [2].

Fragment-Based and Diversity-Oriented Synthesis: A Conformationally Constrained Benzylamine Building Block

With a molecular weight of 211.73 g/mol, 5 rotatable bonds, and a complexity score of 145, [(3-chlorophenyl)methyl](pentan-3-YL)amine occupies a favorable region of fragment chemical space. Its branched pentan-3-yl group reduces conformational flexibility relative to the linear pentyl analog (6 rotatable bonds), potentially reducing the entropic penalty on target binding [1]. The meta-chloro substituent provides a synthetic handle for further derivatization (e.g., Suzuki coupling, Buchwald–Hartwig amination) while also serving as a hydrogen-bond acceptor in halogen-bonding interactions. Procurement of this compound as a central building block supports diversity-oriented and fragment-based synthesis campaigns aimed at generating novel intellectual property [2].

Pharmacological Probe for Trace Amine-Associated Receptor (TAAR) and Aminergic GPCR Profiling

Aryl benzylamines, including N-(3-chlorobenzyl) derivatives, have been disclosed in patents as modulators of trace amine-associated receptors (TAARs) and serotonin receptors (e.g., US8791100 on substituted aryl-benzylamine compounds) [1]. The meta-chloro compound's combination of moderate lipophilicity, low TPSA, and a secondary amine motif capable of forming a key salt bridge with conserved aspartate residues in aminergic GPCRs makes it a suitable probe for receptor screening panels. Its structural distinction from para-substituted and unsubstituted analogs enables deorphanization efforts and selectivity profiling across the aminergic receptor family [2].

Application

Selection Property

Validation Focus

Matched Molecular Pair CNS SAR

Identical TPSA across isomers

Isolate lipophilicity impact on permeability

VAP-1/SSAO Inhibitor Discovery

Unexplored meta-chloro substitution

Differential isozyme selectivity profiling

Fragment-Based Building Block

Branched pentan-3-yl, low MW

Conformational restriction & entropy

Aminergic GPCR Profiling

Secondary amine, moderate lipophilicity

Receptor selectivity deorphanization

• [1] PubChem Computed Properties and BindingDB Bioactivity Data; Patent US8791100 (Aryl Benzylamine Compounds). https://pubchem.ncbi.nlm.nih.gov/; https://bindingdb.org/; https://patents.google.com/patent/US8791100 View Source
• [2] Hann MM, Leach AR, Harper G. Molecular complexity and its impact on the probability of finding leads for drug discovery. J Chem Inf Comput Sci. 2001;41(3):856-864. doi:10.1021/ci000403i View Source